Cas no 25613-79-0 (Caerulein,1-de(5-oxo-L-proline)-2-de-L-glutamine-3-de-L-aspartic acid-8-L-norleucine-(8CI,9CI))

• Product name: Caerulein,1-de(5-oxo-L-proline)-2-de-L-glutamine-3-de-L-aspartic acid-8-L-norleucine-(8CI,9CI)
• CAS No: 25613-79-0
• MF: C₄₅H₅₇N₉O₁₄S
• MW: 980.050989866257
• CID: 256252
• PubChem ID: 168399

Caerulein,1-de(5-oxo-L-proline)-2-de-L-glutamine-3-de-L-aspartic acid-8-L-norleucine-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Caerulein,1-de(5-oxo-L-proline)-2-de-L-glutamine-3-de-L-aspartic acid-8-L-norleucine-(8CI,9CI)
• Nle8-caerulein-(4-10)
• Nle8-ceruletide-(4-10)
• 25613-79-0
• 8-Nle-cer(4-10)
• DTXSID00180290
• Caerulein, 1-de(5-oxo-L-proline)-2-de-L-glutamine-3-de-L-aspartic acid-8-L-norleucine-
• Nle(8)-ceruletide(4-10)
• Ceruletide(4-10), 8-norleucine-
• SCHEMBL3255623
• Caerulein(4-10), nle(8)-
• 8-Norleucine-ceruletide(4-10)

• Inchi： InChI=1S/C45H57N9O14S/c1-3-4-13-33(42(61)53-36(22-38(57)58)44(63)52-34(40(47)59)20-26-10-6-5-7-11-26)51-43(62)35(21-28-23-48-32-14-9-8-12-30(28)32)50-37(56)24-49-45(64)39(25(2)55)54-41(60)31(46)19-27-15-17-29(18-16-27)68-69(65,66)67/h5-12,14-18,23,25,31,33-36,39,48,55H,3-4,13,19-22,24,46H2,1-2H3,(H2,47,59)(H,49,64)(H,50,56)(H,51,62)(H,52,63)(H,53,61)(H,54,60)(H,57,58)(H,65,66,67)/t25-,31+,33-,34+,35+,36+,39+/m1/s1
• InChI Key： GZCDGEPFXQGWOW-RMNOTBJOSA-N
• SMILES： CCCC[C@H](C(N[C@H](C(N[C@@H](CC1C=CC=CC=1)C(=O)N)=O)CC(=O)O)=O)NC([C@H](CC1=CNC2=CC=CC=C12)NC(CNC([C@@H](NC([C@H](CC1C=CC(OS(=O)(O)=O)=CC=1)N)=O)[C@H](O)C)=O)=O)=O

Computed Properties

• Exact Mass: 979.37456870g/mol
• Monoisotopic Mass: 979.37456870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 69
• Rotatable Bond Count: 27
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 389Ų
• XLogP3: -2